Tetrahydropyran-4-carboxylic acid
Cat. No. B153539
Key on ui cas rn:
5337-03-1
M. Wt: 130.14 g/mol
InChI Key: AVPKHOTUOHDTLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:13][c:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1.[O:1]1[CH2:2][CH2:3][C:4]([C:7](=[O:8])[OH:9])([C:10]([OH:11])=[O:12])[CH2:5][CH2:6]1>>[O:1]1[CH2:2][CH2:3][CH:4]([C:7](=[O:8])[OH:9])[CH2:5][CH2:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
Cc1ccccc1
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C(O)C1(C(=O)O)CCOCC1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
O=C(O)C1CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
